Cas no 1385299-69-3 (3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine)

• Product Name: 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine
• CAS No: 1385299-69-3
• MF: C₂₀H₂₆N₂OS
• MW: 342.498243808746
• CID: 6177327
• PubChem ID: 72012100
• Update Time: 2025-06-09

3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHYLPHENYL)-4-[1-(PROP-2-YN-1-YL)PIPERIDINE-4-CARBONYL]THIOMORPHOLINE
• EN300-26622807
• AKOS016925181
• Z1217492162
• 1385299-69-3
• [3-(4-Methylphenyl)thiomorpholin-4-yl]-(1-prop-2-ynylpiperidin-4-yl)methanone
• 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine

• Inchi： 1S/C20H26N2OS/c1-3-10-21-11-8-18(9-12-21)20(23)22-13-14-24-15-19(22)17-6-4-16(2)5-7-17/h1,4-7,18-19H,8-15H2,2H3
• InChI Key： URSXLSMLXNNVNL-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CC(C)=CC=2)C1)C(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 342.17658463g/mol
• Monoisotopic Mass: 342.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine

Introduction to 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine (CAS No. 1385299-69-3)

3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine, a compound with the CAS number 1385299-69-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a thiomorpholine ring and a piperidine moiety, make it an intriguing candidate for further investigation in drug discovery and development.

The synthesis and characterization of 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine involve sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the propargyl group (prop-2-YN) into the molecular structure not only adds complexity but also opens up possibilities for further functionalization, which is crucial for developing novel pharmaceutical agents.

In recent years, there has been a growing interest in thiomorpholine derivatives due to their demonstrated biological activity. Thiomorpholine scaffolds have shown promise in various pharmacological contexts, including their role as bioactive ligands in receptor binding studies. The presence of a methylphenyl group in this compound may contribute to its binding affinity and selectivity, making it a valuable tool for investigating receptor interactions.

The piperidine ring, another key structural feature, is well-known for its role in enhancing the pharmacokinetic properties of drug candidates. Piperidine-containing compounds often exhibit favorable solubility and metabolic stability, which are critical factors in drug development. The combination of these two motifs in 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine suggests that it may possess desirable properties for further exploration as a potential therapeutic agent.

Recent research has highlighted the importance of understanding the structural determinants that influence the biological activity of small molecules. Computational studies and molecular modeling have become indispensable tools in this regard, allowing researchers to predict and rationalize the interactions between molecules and biological targets. The detailed analysis of 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine using these techniques can provide valuable insights into its mechanism of action.

The propargyl group (prop-2-YN) in this compound is particularly noteworthy as it can serve as a versatile handle for further chemical modifications. Propargyl alkyne functionalities are frequently used in cross-coupling reactions, which are essential for constructing complex molecular architectures. This flexibility allows researchers to tailor the properties of the molecule precisely, making it adaptable for various applications in drug discovery.

One of the most exciting aspects of studying compounds like 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine is the potential they hold for addressing unmet medical needs. The ability to design molecules with specific biological activities is central to modern medicine, and this compound exemplifies the innovative approaches being taken to achieve this goal.

The thiomorpholine scaffold has been explored extensively in medicinal chemistry due to its favorable pharmacological profile. Researchers have leveraged its structural features to develop compounds with activity across a wide range of therapeutic areas. The introduction of novel substituents, such as the propargyl group in this case, can lead to new derivatives with enhanced or modified biological properties.

In conclusion, 3-(4-Methylphenyl)-4-[1-(prop-2-YN-1-YL)piperidine-4-carbonyl]thiomorpholine (CAS No. 1385299-69-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and the versatility offered by its functional groups make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery and development efforts worldwide.